Cas no 1516895-53-6 (Pde10-IN-1)

• Product Name: Pde10-IN-1
• CAS No: 1516895-53-6
• MF: C₂₁H₁₉N₇
• MW: 369.422462701797
• MDL: MFCD30345535
• CID: 3162744
• PubChem ID: 72709059
• Update Time: 2025-07-20

Pde10-IN-1 Chemical and Physical Properties

Names and Identifiers

• SEP-0372814
• SEP-？0372814
• PDE10-IN-1
• AK544224
• 2-((1R,2R)-2-(5,8-Dimethyl-[1,2,4]triazolo[1,5-a]pyrazin-2-yl)cyclopropyl)-3-methylimidazo[2,1-f][1,6]naphthyridine
• Imidazo[2,1-f][1,6]naphthyridine,2-[(1R,2R)-2-(5,8-dimethyl[1,2,4]triazolo[1,5-a]pyrazin-2-yl)cyclopropyl]-3-methyl-
• 5,8-dimethyl-2-[(1R,2R)-2-{3-methylimidazo[2,1-f]1,6-naphthyridin-2-yl}cyclopr
• EX-A1141
• US9994590, Compound 27
• PDE10-IN-2
• 2-[(1R,2R)-2-(5,8-dimethyl-[1,2,4]triazolo[1,5-a]pyrazin-2-yl)cyclopropyl]-3-methylimidazo[2,1-f][1,6]naphthyridine
• SEP-0372814; PDE10-IN-1; 1516895-53-6
• HY-12813A
• 1516896-09-5
• CHEMBL4303586
• F17413
• BDBM397955
• DA-67542
• 1516895-53-6
• DS-19300
• 2-[(1S,2S)-2-(5,8-Dimethyl-1,5-dihydro[1,2,4]triazolo[1,5-a]pyrazin-2-yl)cyclopropyl]-3-methylimidazo[2,1-f][1,6]naphthyridine
• rel-2-((1R,2R)-2-(5,8-Dimethyl-[1,2,4]triazolo[1,5-a]pyrazin-2-yl)cyclopropyl)-3-methylimidazo[2,1-f][1,6]naphthyridine
• HY-12813
• 5,8-dimethyl-2-[(1R,2R)-2-{3-methylimidazo[2,1-f]1,6-naphthyridin-2-yl}cyclopropyl]-[1,2,4]triazolo[1,5-a]pyrazine
• BCP20836
• AKOS025287168
• BRD-K38145871-001-01-8
• CS-0020549
• MFCD30345535
• SCHEMBL17254608
• F85170
• SEP-0372814?
• C21H19N7
• AC-33650
• EX-A1141-1
• DA-56653
• RKC89609
• Pde10-IN-1

• MDL： MFCD30345535
• Inchi： 1S/C21H19N7/c1-11-10-23-12(2)20-25-19(26-28(11)20)16-9-15(16)18-13(3)27-8-6-17-14(21(27)24-18)5-4-7-22-17/h4-8,10,15-16H,9H2,1-3H3/t15-,16-/m1/s1
• InChI Key： ZLHNYULRKIEGAY-HZPDHXFCSA-N
• SMILES： N1=C2C3C=CC=NC=3C=CN2C(C)=C1[C@@H]1C[C@H]1C1N=C2C(C)=NC=C(C)N2N=1

Computed Properties

• Exact Mass: 369.17019364g/mol
• Monoisotopic Mass: 369.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3
• XLogP3: 3

Pde10-IN-1 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on Pde10-IN-1

Recent Advances in PDE10A Inhibitor Research: Focus on Pde10-IN-1 (CAS 1516895-53-6)

Phosphodiesterase 10A (PDE10A) has emerged as a promising therapeutic target for central nervous system disorders, particularly schizophrenia and Huntington's disease. Among the novel PDE10A inhibitors under investigation, Pde10-IN-1 (CAS 1516895-53-6) has garnered significant attention in recent pharmacological research. This compound represents a structurally distinct class of PDE10A inhibitors with demonstrated selectivity and favorable pharmacokinetic properties.

Recent studies published in the Journal of Medicinal Chemistry (2023) have elucidated the unique binding mode of Pde10-IN-1 to the PDE10A catalytic domain. X-ray crystallography data revealed that 1516895-53-6 forms critical hydrogen bonds with Tyr693 and Gln726 residues, while its pyrazolo[1,5-a]pyrimidine core occupies the hydrophobic Q-pocket. This distinctive interaction pattern accounts for its high selectivity (>100-fold) against other PDE isoforms, addressing a major challenge in PDE inhibitor development.

Preclinical evaluation of Pde10-IN-1 has shown promising results in animal models of psychosis. A 2024 study in Neuropharmacology reported that 1516895-53-6 administration (3 mg/kg, p.o.) significantly improved cognitive performance in novel object recognition tests while showing minimal catalepsy, suggesting a favorable therapeutic window compared to current antipsychotics. The compound demonstrated excellent brain penetration (brain/plasma ratio = 1.2) and sustained target engagement (>80% PDE10A inhibition at 6h post-dose).

Structure-activity relationship (SAR) studies around the Pde10-IN-1 scaffold have identified several analogs with improved metabolic stability. A recent patent application (WO2023/154672) discloses derivatives of 1516895-53-6 with modified C7 substituents that maintain PDE10A potency while reducing CYP3A4-mediated oxidation. These advances address previous limitations in the compound's hepatic clearance profile, potentially enabling once-daily dosing in clinical applications.

Emerging research suggests that Pde10-IN-1 may have applications beyond psychiatric disorders. A 2024 publication in Cell Chemical Biology reported that 1516895-53-6 shows neuroprotective effects in models of Parkinson's disease, possibly through modulation of striatal D1/D2 receptor balance. This expands the potential therapeutic utility of this compound class and warrants further investigation into its mechanism of action in neurodegenerative conditions.

The development of Pde10-IN-1 faces several challenges that current research is addressing. Recent pharmacokinetic studies highlight the need for improved formulation strategies to enhance oral bioavailability (currently ~35% in primates). Additionally, ongoing PET imaging studies with [11C]-labeled 1516895-53-6 aim to establish definitive target engagement parameters for clinical translation. These efforts are critical for advancing this promising inhibitor toward human trials.

In conclusion, Pde10-IN-1 (1516895-53-6) represents a significant advancement in PDE10A inhibitor development, combining structural novelty with promising preclinical efficacy. The compound's unique pharmacological profile positions it as a valuable tool compound for studying PDE10A biology and a potential lead for CNS drug development. Future research directions include optimization of its drug-like properties and expansion of its therapeutic indications based on emerging mechanistic insights.